Cas no 2279976-00-8 ((4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole))

• Product Name: (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole)
• CAS No: 2279976-00-8
• MF: C₃₅H₃₄N₂O₂
• MW: 514.656669139862
• CID: 5085644
• PubChem ID: 155289907
• Update Time: 2025-10-29

(4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole)
• 2279976-00-8
• BS-46292
• (4R)-4-benzyl-2-[2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-diphenylpropan-2-yl]-4,5-dihydro-1,3-oxazole
• F73171
• (4R)-4-benzyl-2-{2-[(4R)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-1,3-diphenylpropan-2-yl}-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C35H34N2O2/c1-5-13-27(14-6-1)21-31-25-38-33(36-31)35(23-29-17-9-3-10-18-29,24-30-19-11-4-12-20-30)34-37-32(26-39-34)22-28-15-7-2-8-16-28/h1-20,31-32H,21-26H2/t31-,32-/m1/s1
• InChI Key： XNXKGPGJFXJNKF-ROJLCIKYSA-N
• SMILES： O1C[C@@H](CC2C=CC=CC=2)N=C1C(C1=N[C@H](CC2C=CC=CC=2)CO1)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 514.262028332g/mol
• Monoisotopic Mass: 514.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 43.2

Additional information on (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole)

Comprehensive Overview of (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole) (CAS No. 2279976-00-8)

The compound (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole), identified by its CAS No. 2279976-00-8, is a chiral bis(oxazoline) derivative with significant applications in asymmetric synthesis and catalysis. Its unique structural features, including the presence of two 4-benzyl-4,5-dihydrooxazole moieties linked by a 1,3-diphenylpropane-2,2-diyl bridge, make it a versatile ligand in enantioselective transformations. Researchers and industries are increasingly interested in this compound due to its potential in pharmaceutical intermediates, agrochemicals, and advanced material synthesis.

One of the most notable aspects of (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole) is its role in asymmetric catalysis. The compound's chiral environment, conferred by the (4R,4'R) configuration, enables high enantioselectivity in reactions such as cyclopropanations, Diels-Alder reactions, and Michael additions. This aligns with the growing demand for enantiopure compounds in drug development, where stereochemistry plays a critical role in efficacy and safety. Recent studies have highlighted its compatibility with transition metals like copper and palladium, further expanding its utility in organic synthesis.

In the context of sustainability and green chemistry, CAS No. 2279976-00-8 has garnered attention for its potential to reduce waste and improve reaction efficiency. The compound's ability to facilitate reactions under mild conditions minimizes energy consumption and unwanted byproducts. This resonates with current trends in the chemical industry, where green synthesis and catalytic efficiency are top priorities. Researchers are also exploring its recyclability and stability, which are key factors for large-scale applications.

The synthesis of (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole) involves multi-step organic transformations, often starting from readily available precursors like benzylamine and phenylacetaldehyde. Optimizing these synthetic routes is a focal point for chemists, as it impacts cost-effectiveness and scalability. Recent advancements in flow chemistry and microwave-assisted synthesis have shown promise in improving yields and reducing reaction times for similar compounds, suggesting potential avenues for further innovation.

From a commercial perspective, the demand for chiral auxiliaries and ligands like CAS No. 2279976-00-8 is driven by the pharmaceutical and specialty chemicals sectors. Its application in the synthesis of biologically active molecules and fine chemicals underscores its value. Additionally, the compound's compatibility with high-throughput screening platforms makes it attractive for drug discovery programs. As the industry shifts toward personalized medicine, the need for enantioselective tools is expected to rise, further highlighting the relevance of this compound.

In summary, (4R,4'R)-2,2'-(1,3-Diphenylpropane-2,2-diyl)bis(4-benzyl-4,5-dihydrooxazole) (CAS No. 2279976-00-8) represents a cutting-edge solution for asymmetric synthesis, combining structural elegance with practical utility. Its alignment with trends in green chemistry, catalysis, and pharmaceutical innovation positions it as a compound of enduring interest. Future research will likely explore its applications in emerging fields such as metal-organic frameworks (MOFs) and cascade reactions, solidifying its role in modern chemistry.